Cas no 478247-33-5 (5-(4-Methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)-2-phenylpyrimidine)

5-(4-Methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)-2-phenylpyrimidine structure
478247-33-5 structure
Product Name:5-(4-Methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)-2-phenylpyrimidine
CAS No:478247-33-5
MF:C22H24N4O2S
MW:408.516563415527
CID:5712969
PubChem ID:1488909
Update Time:2023-10-15

5-(4-Methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)-2-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • SMR000335328
    • 9N-574S
    • HMS2694C23
    • MLS000721136
    • 478247-33-5
    • CHEMBL1458000
    • Oprea1_640794
    • AKOS005104091
    • 5-(4-methylphenyl)sulfonyl-4-(4-methylpiperazin-1-yl)-2-phenylpyrimidine
    • 4-methylphenyl 4-(4-methylpiperazino)-2-phenyl-5-pyrimidinyl sulfone
    • 5-(4-methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)-2-phenylpyrimidine
    • 5-[(4-METHYLPHENYL)SULFONYL]-4-(4-METHYLPIPERAZINO)-2-PHENYLPYRIMIDINE
    • Pyrimidine, 5-[(4-methylphenyl)sulfonyl]-4-(4-methyl-1-piperazinyl)-2-phenyl-
    • 5-(4-Methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)-2-phenylpyrimidine
    • Inchi: 1S/C22H24N4O2S/c1-17-8-10-19(11-9-17)29(27,28)20-16-23-21(18-6-4-3-5-7-18)24-22(20)26-14-12-25(2)13-15-26/h3-11,16H,12-15H2,1-2H3
    • InChI Key: IJROMUTUCWCBDZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(C1=CN=C(C2C=CC=CC=2)N=C1N1CCN(C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 408.16199719g/mol
  • Monoisotopic Mass: 408.16199719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 615
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 74.8Ų
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